Cas no 113841-82-0 (4-Isoxazolecarboxylicacid, 5-cyclohexyl-3-methyl-, ethyl ester)

4-Isoxazolecarboxylicacid, 5-cyclohexyl-3-methyl-, ethyl ester structure
113841-82-0 structure
Product Name:4-Isoxazolecarboxylicacid, 5-cyclohexyl-3-methyl-, ethyl ester
CAS No:113841-82-0
MF:C13H19NO3
MW:237.294863939285
CID:130295
PubChem ID:45117081
Update Time:2025-04-19

4-Isoxazolecarboxylicacid, 5-cyclohexyl-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylicacid, 5-cyclohexyl-3-methyl-, ethyl ester
    • 4-Isoxazolecarboxylicacid,5-cyclohexyl-3-methyl-,ethylester(9CI)
    • 113841-82-0
    • Ethyl 5-cyclohexyl-3-methylisoxazole-4-carboxylate
    • Inchi: 1S/C13H19NO3/c1-3-16-13(15)11-9(2)14-17-12(11)10-7-5-4-6-8-10/h10H,3-8H2,1-2H3
    • InChI Key: LLAVMYVOPHGRHS-UHFFFAOYSA-N
    • SMILES: O1C(=C(C(=O)OCC)C(C)=N1)C1CCCCC1

Computed Properties

  • Exact Mass: 237.13657
  • Monoisotopic Mass: 237.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
  • XLogP3: 3.2

Experimental Properties

  • PSA: 52.33
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD